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Compound of Interest

Compound Name: EINECS 261-799-1

Cat. No.: B1624200 Get Quote

A definitive protocol for the preparation of a standard solution for the substance identified by

EINECS number 261-799-1 cannot be provided at this time due to conflicting information

regarding its precise chemical identity. Investigations into chemical databases have revealed

an unusual discrepancy, with the EINECS number being associated with two distinct chemical

compounds. This ambiguity makes it impossible to deliver an accurate and safe laboratory

protocol as requested by researchers, scientists, and drug development professionals.

The two substances linked to EINECS 261-799-1 are:

Sodium 4-oxovalerate, with the Chemical Abstracts Service (CAS) number 19856-23-6.

Sodium 4-perfluorononyloxybenzenesulphonate, with the CAS number 59536-17-3.

This inconsistency is significant because the two compounds have different chemical

structures, properties, and likely different solubility, stability, and safety profiles. A standard

solution preparation protocol is highly specific to the chemical in question. Factors such as the

appropriate solvent, concentration calculations, storage conditions, and safety precautions are

all dependent on the exact identity of the substance.

Providing a protocol for one substance when the user may be working with the other would be

irresponsible and could lead to inaccurate experimental results or, more critically, safety

hazards in the laboratory.
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For the benefit of the user, a summary of the distinct properties of each compound, as far as

could be determined from available data, is presented below.

Summary of Discrepant Information

Feature Sodium 4-oxovalerate
Sodium 4-
perfluorononyloxybenzene
sulphonate

CAS Number 19856-23-6 59536-17-3

Molecular Formula C₅H₇NaO₃ C₁₅H₄F₁₉NaO₄S

General Description
The sodium salt of levulinic

acid, an organic compound.

A fluorinated organic

compound, specifically a

perfluoroalkyl ether

benzenesulfonate.

Path Forward for Researchers
It is strongly recommended that any researcher, scientist, or drug development professional

intending to work with a substance designated as EINECS 261-799-1 first take steps to

definitively identify the chemical they have. This can be achieved by:

Consulting the chemical supplier: The supplier of the chemical should be able to provide a

certificate of analysis (CoA) that specifies the exact chemical name and CAS number of the

product.

Analytical verification: If there is any doubt, analytical techniques such as mass spectrometry

or nuclear magnetic resonance (NMR) spectroscopy can be used to confirm the identity of

the substance.

Once the correct chemical identity and its corresponding CAS number have been

unequivocally established, a safe and accurate protocol for the preparation of a standard

solution can be developed.

Illustrative Workflow for Resolving Chemical Identity
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The following diagram illustrates the logical workflow that must be undertaken before a

standard solution can be prepared.

Caption: Logical workflow for resolving the chemical identity of EINECS 261-799-1.

Until this critical ambiguity is resolved, it is not possible to proceed with creating the detailed

application notes and protocols as originally requested.

To cite this document: BenchChem. [Ambiguity in Chemical Identity for EINECS 261-799-1
Prevents Protocol Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624200#how-to-prepare-a-standard-solution-of-
einecs-261-799-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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